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Introduction

Cell-free protein synthesis (CFPS) has become a powerful platform for rapid protein production,
enabling applications from high-throughput screening in drug discovery to the manufacturing of
biologics.[1][2] Unlike traditional in vivo methods, CFPS systems utilize cellular machinery in a
test tube, offering an open environment that allows for direct control over reaction conditions
and the ability to synthesize proteins that may be toxic to living cells.[1][3] A significant
advancement in optimizing protein yield and functionality in these systems is the use of
chemically modified messenger RNA (mMRNA).

Incorporating modified nucleotides, such as pseudouridine (W), into mMRNA transcripts during in
vitro transcription (IVT) has been shown to confer significant advantages.[4][5] Replacing
standard uridine triphosphate (UTP) with pseudouridine triphosphate (pseudo-UTP) can
enhance the translational capacity of the mRNA and increase its biological stability.[5][6]
Furthermore, pseudo-UTP modified mRNA has been demonstrated to be less immunogenic,
which is a critical factor for therapeutic applications.[5][6] This application note provides a
detailed experimental workflow and protocols for the cell-free expression of proteins using
pseudo-UTP modified mRNA, intended for researchers, scientists, and professionals in drug
development.

Overall Experimental Workflow

The process begins with the generation of a suitable DNA template, followed by in vitro
transcription to synthesize pseudo-UTP containing mRNA. This purified mRNA is then used as
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a template in a cell-free protein synthesis reaction. Finally, the expressed protein is analyzed
for yield and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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